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Compound of Interest

Compound Name: Menaquinone 9

Cat. No.: B8074957

For Researchers, Scientists, and Drug Development Professionals: A Comparative Overview of
Commercially Available Menaquinone-9 Reference Standards for Research Use.

This guide provides a comparative analysis of commercially available Menaquinone-9 (MK-9)
reference standards, essential tools for accurate quantification and identification in research
and development. The information presented is based on publicly available data from suppliers.
While direct, independent comparative studies on the performance of these standards are not
readily available, this guide summarizes key specifications to aid in the selection of the most
suitable material for your analytical needs.

Comparison of Menaquinone-9 Reference Standards

The selection of a high-quality reference standard is critical for the reliability and reproducibility
of experimental results. Key parameters to consider include purity, stability, and the availability
of comprehensive analytical documentation. Below is a summary of MK-9 reference standards
offered by prominent suppliers.
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. Product Purity Storage .
Supplier L Stability Data
Number Specification Temperature
Cayman
_ 18242 >95%[1] -20°C[1] > 4 years[1]
Chemical
Santa Cruz B
) sc-211788 >98%][2] -20°C Not specified
Biotechnology
MedchemExpres N
HY-131501R 97.88%][3] -20°C Not specified
s
Biosynth FM25058 Not specified <-15°C[4] Not specified
LGC Standards M218610 97%][5] Not specified Not specified

Note: The data presented in this table is based on information provided by the respective
suppliers on their websites and in their documentation. Independent verification of these
specifications is recommended.

Key Biological Pathways Involving Menaguinone-9

Menaquinone-9, a subtype of vitamin K2, plays a crucial role in various physiological
processes. It is an essential cofactor for the enzyme y-glutamyl carboxylase (GGCX) in the
vitamin K cycle and a vital component of the electron transport chain in many bacteria.
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Bacterial Electron Transport Chain with MK-9
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General Workflow for MK-9 Quantification by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5812275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5812275/
https://www.researchgate.net/figure/Scheme-for-the-photooxygenation-of-menaquinone-9-by-UV-light-Structure-I-menaquinone-9_fig4_15596978
https://www.benchchem.com/pdf/Menaquinone_9_structure_and_chemical_properties.pdf
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Menaquinone_9_in_Bacterial_Electron_Transport_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723175/
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8074957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

